![molecular formula C22H19N3O5S B2589650 2-(4-ethylphenyl)-4-(3-nitrobenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide CAS No. 899976-63-7](/img/structure/B2589650.png)
2-(4-ethylphenyl)-4-(3-nitrobenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-ethylphenyl)-4-(3-nitrobenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C22H19N3O5S and its molecular weight is 437.47. The purity is usually 95%.
BenchChem offers high-quality 2-(4-ethylphenyl)-4-(3-nitrobenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-ethylphenyl)-4-(3-nitrobenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Methodologies
- Novel Synthesis Approaches : A novel method for preparing 2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxides, involving Curtius rearrangement followed by intramolecular cyclization, demonstrates the chemical versatility and potential for antiviral applications of these compounds (Ivanova et al., 2012). The solid-phase synthesis of 1,2,4-benzothiadiazin-3-one 1,1-dioxides highlights their bioactive potential and the method's utility in drug discovery (Makino, Nakanishi, & Tsuji, 2003).
Pharmacological Interest
- Biological Activities and Drug Discovery : The structural manipulation of 1,2,4-benzothiadiazin-3-one 1,1-dioxides has been linked to various bioactivities, emphasizing their relevance in the search for new therapeutic agents. Research into their synthesis on solid support offers insights into their pharmaceutical potential, enabling the creation of a wide variety of compounds with potential biological activities (Makino, Nakanishi, & Tsuji, 2003).
Chemical Transformations and Derivatives
- Chemical Transformations : Studies demonstrate the reductive cyclization-rearrangement of nitroarenyl ketones, showcasing a methodology for generating diverse derivatives of 1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxides. This process underlines the compound's chemical adaptability and potential as a scaffold for developing new chemical entities (Bates & Li, 2002).
Advanced Synthetic Techniques
- Solid-Phase Synthesis : The development of solid-phase synthesis techniques for 1,2,4-benzothiadiazin-3-one 1,1-dioxides, utilizing Fmoc-α-amino acids and 2-nitrobenzenesulfonyl chlorides, represents an efficient approach to creating sulfonyl analogues with high purity. This method is significant for the rapid generation of diverse molecular libraries for drug discovery purposes (McMaster et al., 2014).
properties
IUPAC Name |
2-(4-ethylphenyl)-4-[(3-nitrophenyl)methyl]-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N3O5S/c1-2-16-10-12-18(13-11-16)24-22(26)23(15-17-6-5-7-19(14-17)25(27)28)20-8-3-4-9-21(20)31(24,29)30/h3-14H,2,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBQMMKGVHZJSCP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC4=CC(=CC=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-ethylphenyl)-4-(3-nitrobenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.